7-(2,4-dimethoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one

• IUPAC Name: 11-(2,4-dimethoxyphenyl)-4-methyl-5-phenyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C24H20N4O3/c1-15-22(16-7-5-4-6-8-16)23-25-14-18-19(28(23)26-15)11-12-27(24(18)29)20-10-9-17(30-2)13-21(20)31-3/h4-14H,1-3H3
• InChI Key: JDHKXGAFWSVWCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=C1C4=CC=CC=C4)C(=O)N(C=C3)C5=C(C=C(C=C5)OC)OC
• Molecular Formula: C24H20N4O3
• Molecular Weight: 412.4 g/mol

Description

7-(2,4-Dimethoxyphenyl)-2-methyl-3-phenylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is a heterocyclic compound featuring a fused pyrazolo-pyrido-pyrimidinone core. Its structure includes three key substituents:

• 2-Methyl group: Enhances steric bulk and may influence electronic properties.
• 3-Phenyl group: Contributes to aromatic interactions and lipophilicity.

The compound’s molecular formula is inferred as C₂₃H₂₀N₄O₃ (calculated molecular weight: 400.43 g/mol), though experimental validation is absent in the evidence.

Comparison with Similar Compounds

Key Observations:

• Substituent Impact on Solubility : Methoxy groups (e.g., in 4d and the target compound) improve hydrophilicity compared to halogenated (4l) or trifluoromethyl (4n) analogues .
• Electronic Effects: Electron-withdrawing groups (e.g., CF₃ in 4n, NO₂ in ) may alter reactivity and binding affinities, though biological data are lacking for the target compound.
• Synthetic Complexity : The target compound’s 2-methyl and 3-phenyl groups likely require tailored regioselective synthesis, similar to methods for 4b (2-methoxyphenyl substituent) .